Cas no 502-49-8 (Cyclooctanone)

Cyclooctanone Properties

Names and Identifiers

• Cyclooctanone
• Cyclooctan-1-one
• Cyclooctanone, 98%
• Z4GO9P8SUZ
• cyclooctyloxy
• IIRFCWANHMSDCG-UHFFFAOYSA-N
• cyclooctanon
• Oxocyclooctane
• Azelaone
• cyclo-octanone
• CyclooCLanone
• WLN: L8VTJ
• KSC272C2R
• CYC057
• NSC9475
• STR03048
• BCP09447
• CC0182
• SBB008888
• STL146503
• BDBM50028793
• BBL
• 4-07-00-00049 (Beilstein Handbook Reference)
• AMY3996
• DTXSID3060114
• EN300-19677
• SCHEMBL181981
• CS-W007564
• 502-49-8
• FT-0624240
• Q20054504
• 2,3,6,7-TETRAMETHYL-NAPHTHALENE-1,4-DICARBOXYLICACID
• cyclooctanone; cyclooctan-1-one
• BRN 1280738
• Cyclooctanone, Vetec(TM) reagent grade, 98%
• AKOS000119617
• F0001-1312
• UNII-Z4GO9P8SUZ
• EINECS 207-940-2
• NSC-9475
• NS00032019
• CHEMBL18737
• MFCD00001754
• InChI=1/C8H14O/c9-8-6-4-2-1-3-5-7-8/h1-7H
• NSC 9475
• Z104474712
• DB-369971
• BBL011399
• DTXCID2040789
• +Expand

• MDL： MFCD00001754
• InChIKey： IIRFCWANHMSDCG-UHFFFAOYSA-N
• Inchi： 1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h1-7H2
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 1280738

Computed Properties

• Exact Mass: 126.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 126.104465066 g/mol
• Heavy Atom Count: 9
• Complexity: 86.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 126.20

Experimental Properties

• LogP: 2.29980
• PSA: 17.07000
• Refractive Index: 1.4694
• Water Partition Coefficient: Soluble in water at 20°C 15g/L. Soluble in acetone, alcohol, chloroform, methanol and benzene.
• Boiling Point: 195-197 °C(lit.)
• Melting Point: 32-41 °C (lit.)
• Vapor Pressure: 0.41 mmHg
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Solubility: 15g/l
• Color/Form: Not determined
• PH: 7 (15g/l, H2O, 20℃)
• Solubility: Not determined
• Density: 0.958 g/mL at 25 °C(lit.)

Cyclooctanone Security Information

• Symbol: GHS07
• RTECS：GX9800000
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S45-S36/37/39-S26
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38-52/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：8

Cyclooctanone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone